Cas no 816425-53-3 (Benzoic acid, 2-chloro-5-nitro-, compd. with 4-chlorobenzenamine (1:1))

• Product Name: Benzoic acid, 2-chloro-5-nitro-, compd. with 4-chlorobenzenamine (1:1)
• CAS No: 816425-53-3
• MF: C₁₃H₁₀Cl₂N₂O₄
• MW: 329.135501384735
• CID: 703561
• PubChem ID: 71420908
• Update Time: 2025-04-19

Benzoic acid, 2-chloro-5-nitro-, compd. with 4-chlorobenzenamine (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-5-nitro-, compd. with 4-chlorobenzenamine (1:1)
• 4-chloroaniline,2-chloro-5-nitrobenzoic acid
• 816425-53-3
• 2-Chloro-5-nitrobenzoic acid--4-chloroaniline (1/1)
• DTXSID40840083

• Inchi： 1S/C7H4ClNO4.C6H6ClN/c8-6-2-1-4(9(12)13)3-5(6)7(10)11;7-5-1-3-6(8)4-2-5/h1-3H,(H,10,11);1-4H,8H2
• InChI Key： WCFJPHWCAPLWOV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(=O)O)[N+](=O)[O-].ClC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 328.0017622g/mol
• Monoisotopic Mass: 328.0017622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų